Cas no 2034275-15-3 (2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one)

• Product Name: 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one
• CAS No: 2034275-15-3
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5890887
• PubChem ID: 119100716
• Update Time: 2025-10-31

2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one
• 2-(2-methoxyphenoxy)-1-[3-(pyridin-4-yloxy)piperidin-1-yl]ethan-1-one
• 2-(2-methoxyphenoxy)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone
• F6480-0732
• AKOS026701423
• 2-(2-methoxyphenoxy)-1-(3-pyridin-4-yloxypiperidin-1-yl)ethanone
• 2034275-15-3

• Inchi： 1S/C19H22N2O4/c1-23-17-6-2-3-7-18(17)24-14-19(22)21-12-4-5-16(13-21)25-15-8-10-20-11-9-15/h2-3,6-11,16H,4-5,12-14H2,1H3
• InChI Key： KWSIPLMHRNRYGP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(COC2C=CC=CC=2OC)=O)CCC1

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one

Introduction to 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one (CAS No. 2034275-15-3)

2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2034275-15-3, this molecule represents a confluence of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for further research and development. The compound’s molecular framework incorporates elements such as methoxyphenyl, pyridinyloxy, and piperidinyloxy moieties, which are known to contribute to its interactiveness with biological targets.

The structural composition of 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one suggests a high degree of versatility in terms of pharmacological applications. The presence of multiple aromatic rings and oxygen-containing functional groups enhances its ability to engage with various biological receptors and enzymes. This characteristic is particularly relevant in the context of drug discovery, where the design of molecules capable of modulating biological pathways is paramount. Recent studies have highlighted the importance of such multifaceted structures in developing therapeutic agents that can exhibit enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, the pyridin-4-yloxy group is a particularly intriguing feature. Pyridine derivatives are widely recognized for their role in pharmaceuticals, often serving as key components in drugs targeting neurological disorders, cardiovascular diseases, and infections. The incorporation of this group into the molecular scaffold of 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one may confer specific binding properties that could be exploited for therapeutic purposes. For instance, pyridine-based compounds have been shown to interact with G-protein coupled receptors (GPCRs) and ion channels, making them valuable candidates for drugs that modulate neurotransmitter activity.

The piperidinyloxy moiety further enriches the pharmacological potential of this compound. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, where they often contribute to improved bioavailability and reduced metabolic clearance. The combination of piperidinyloxy with other functional groups in 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one may enhance its ability to cross the blood-brain barrier, a critical factor for many CNS therapeutic agents. This dual functionality makes the compound an attractive scaffold for designing molecules with targeted pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one interacts with potential targets such as enzymes and receptors. These simulations have revealed that the compound exhibits promising binding affinities for several key biological targets, including enzymes involved in inflammation and metabolic pathways. This aligns with current trends in drug discovery, where there is a growing emphasis on identifying molecules that can modulate multiple disease-related pathways simultaneously.

The synthesis of 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidin-1-ylethan-1-one presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to construct such intricate molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the necessary carbon-carbon bonds between the aromatic rings and heterocyclic moieties. Additionally, protecting group strategies have been employed to ensure selective functionalization at key sites within the molecule.

In terms of biological evaluation, preliminary studies on 2-(2-methoxyphenoxy)-1-3-(pyridin-4-yloxy)piperidinyllethanone ethanone have shown encouraging results in vitro. The compound has demonstrated interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Furthermore, its ability to modulate neurotransmitter receptors has been observed, suggesting potential applications in treating neurological disorders. These findings are consistent with the growing interest in developing multifunctional therapeutics that can address multiple aspects of a disease simultaneously.

The future direction of research on CAS No 2034275 15 3 is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the positions and types of functional groups within its molecular framework, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, exploring its potential as a lead compound for drug development will be a key objective. Collaborative efforts between synthetic chemists and biologists will be essential in translating these promising findings into tangible therapeutic outcomes.

Overall, 2 2 methoxyphenoxy 1 3 pyridinyloxy piperidinyloxy piperidinyllethanone ethanone represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities. Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.